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Compound of Interest

Compound Name: Oleic acid-d9

Cat. No.: B13708058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the physical and

chemical properties of Oleic acid-d9 (d9-OA), a deuterated analog of oleic acid. This

document is intended for use by researchers, scientists, and professionals in drug development

who utilize d9-OA as an internal standard, a tracer in metabolic studies, or for other research

applications.

Core Properties of Oleic acid-d9
Oleic acid-d9 is a synthetic, stable isotope-labeled version of oleic acid, a monounsaturated

omega-9 fatty acid. In d9-OA, nine hydrogen atoms on the terminal methyl group of the acyl

chain have been replaced with deuterium. This isotopic labeling makes it a valuable tool in

mass spectrometry-based research, allowing for the differentiation and quantification of oleic

acid from endogenous sources.[1][2][3][4]

Physical State
At room temperature, Oleic acid-d9 exists as a liquid.[2][3] It is often described as a colorless

to light yellow oil.[2] For long-term stability and to prevent degradation, it is recommended to

store Oleic acid-d9 at -20°C.[3]

Table 1: Physical Properties of Oleic acid-d9 and Oleic Acid
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Property Oleic acid-d9 Oleic Acid

Synonyms
(15,15,16,16,17,17,18,18,18-

d9)oleic acid
cis-9-Octadecenoic acid

Molecular Formula C₁₈H₂₅D₉O₂[3][5] C₁₈H₃₄O₂[6]

Molecular Weight 291.52 g/mol [3][5] 282.47 g/mol [6]

Physical Form Liquid[2][3] Liquid[6]

Appearance Colorless to light yellow oil[2]
Colorless to yellowish, oily

liquid[6]

Melting Point
Not specified, but liquid at

room temperature
13-14 °C[6]

Boiling Point Not specified 360 °C (decomposes)[7]

Storage Temperature -20°C[3]
-20°C (for high purity

standards)

Solubility
The solubility of Oleic acid-d9 is a critical consideration for its application in various

experimental settings. Due to its nonpolar aliphatic chain, d9-OA is generally soluble in organic

solvents and insoluble in water.

Table 2: Solubility of Oleic acid-d9
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Solvent Solubility Notes

Ethanol 100 mg/mL[2]

May require sonication and

warming for complete

dissolution.[2]

Dimethylformamide (DMF)
Approx. 100 mg/mL (for Oleic

Acid)
Purge with an inert gas.[8]

Dimethyl sulfoxide (DMSO)
Approx. 100 mg/mL (for Oleic

Acid)
Purge with an inert gas.[8]

Chloroform Soluble A common solvent for lipids.

Water Insoluble Forms two layers.

Aqueous Buffers (e.g., PBS,

pH 7.2)

Approx. 100 µg/mL (for Oleic

Acid)

Aqueous solutions are not

recommended for storage

beyond one day.[8]

0.15 M Tris-HCl (pH 8.5)
Approx. 1 mg/mL (for Oleic

Acid)

Experimental Protocols
General Protocol for Determining Solubility
This protocol outlines a general method for determining the solubility of Oleic acid-d9 in a

given solvent.

Materials:

Oleic acid-d9

Solvent of interest (e.g., ethanol, DMSO)

Vortex mixer

Water bath sonicator

Analytical balance
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Microcentrifuge

Pipettes

Procedure:

Preparation of a Saturated Solution:

1. Weigh out a known excess amount of Oleic acid-d9 into a clean, dry vial.

2. Add a specific volume of the solvent to the vial.

3. Vortex the mixture vigorously for 2-3 minutes to facilitate dissolution.

4. If necessary, sonicate the mixture in a water bath to aid in dissolving the compound.

Gentle warming may also be applied, depending on the solvent's properties.[2]

5. Allow the mixture to equilibrate at a constant temperature for a set period (e.g., 24 hours)

to ensure saturation.

Separation of Undissolved Solute:

1. After equilibration, centrifuge the vial at high speed to pellet any undissolved Oleic acid-
d9.

2. Carefully collect a known volume of the supernatant, ensuring no particulate matter is

transferred.

Quantification:

1. Evaporate the solvent from the collected supernatant under a gentle stream of nitrogen.

2. Weigh the remaining residue (dissolved Oleic acid-d9).

3. Calculate the solubility in mg/mL or other desired units.

Caption: Workflow for determining the solubility of Oleic acid-d9.
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Applications in Research
The primary application of Oleic acid-d9 is as an internal standard in mass spectrometry-

based lipidomics and metabolic flux analysis. Its deuteration provides a distinct mass shift,

allowing for accurate quantification of endogenous oleic acid in complex biological samples.[1]
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Caption: Use of Oleic acid-d9 as an internal standard in metabolic studies.
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Safety and Handling
Oleic acid-d9 should be handled with standard laboratory precautions. It is advisable to wear

personal protective equipment, including gloves and safety glasses. Avoid inhalation of any

aerosols and prevent contact with skin and eyes. For detailed safety information, refer to the

manufacturer's Safety Data Sheet (SDS).[9][10]

In conclusion, Oleic acid-d9 is a valuable research tool with well-defined physical and solubility

properties. Understanding these characteristics is essential for its effective use in experimental

applications. This guide provides a comprehensive overview to assist researchers in their work

with this deuterated fatty acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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